N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C17H20N6O2S3/c1-2-26-17-22-21-16(28-17)18-13(24)10-23-7-5-11(6-8-23)14-19-20-15(27-14)12-4-3-9-25-12/h3-4,9,11H,2,5-8,10H2,1H3,(H,18,21,24)
• InChI Key: FXWAHWPANQCVJL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CN2CCC(CC2)C3=NN=C(S3)C4=CC=CO4
• Molecular Formula: C17H20N6O2S3
• Molecular Weight: 436.6 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H20N6O2S3 and its molecular weight is 436.57. The purity is usually 95%.
BenchChem offers high-quality N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Reactions

Reactivity and Transformation

The reactivity of ethyl 2-bromomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate with various nucleophiles has been studied, showcasing the compound's versatility in generating a range of derivatives through substitution and reaction with different nucleophiles. This research highlights the potential for creating diverse molecules for further application in chemical synthesis and development (Maadadi et al., 2016).

Insecticidal Properties

Agricultural Applications

Compounds derived from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide have been synthesized and evaluated for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This work underlines the potential use of such compounds in developing new agricultural insecticides (Fadda et al., 2017).

Structural Analysis

Crystallography

The crystal structure of a related compound, N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide, has been resolved, providing insights into the molecular conformation, hydrogen bonding, and potential interactions that could influence its reactivity and binding properties (Ismailova et al., 2014).

Antimicrobial and Antiviral Research

Antimicrobial and Antiviral Potentials

Novel thiadiazole compounds containing piperazine have shown promise in inhibiting the growth of certain bacteria and viruses, indicating the potential for these molecules in developing new antimicrobial and antiviral agents (Xia, 2015).

Novel Applications

New Synthetic Routes

Research has also focused on developing novel synthetic routes for creating diverse derivatives of thiadiazole, which could lead to new compounds with unique properties and applications. This includes the use of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, expanding the toolkit available for medicinal chemistry and drug discovery (Khalil et al., 2017).